Cas no 1804049-85-1 (Ethyl 2-(2-carboxyethyl)-6-(carboxy(hydroxy)methyl)benzoate)

• Product Name: Ethyl 2-(2-carboxyethyl)-6-(carboxy(hydroxy)methyl)benzoate
• CAS No: 1804049-85-1
• MF: C₁₄H₁₆O₇
• MW: 296.272644996643
• CID: 4958206
• Update Time: 2025-08-03

Ethyl 2-(2-carboxyethyl)-6-(carboxy(hydroxy)methyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2-carboxyethyl)-6-(carboxy(hydroxy)methyl)benzoate

• Inchi： 1S/C14H16O7/c1-2-21-14(20)11-8(6-7-10(15)16)4-3-5-9(11)12(17)13(18)19/h3-5,12,17H,2,6-7H2,1H3,(H,15,16)(H,18,19)
• InChI Key： NNFAKRWUCUGDRB-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(=CC=CC=1CCC(=O)O)C(C(=O)O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 393
• XLogP3: 0.8
• Topological Polar Surface Area: 121

Additional information on Ethyl 2-(2-carboxyethyl)-6-(carboxy(hydroxy)methyl)benzoate

Research Briefing on Ethyl 2-(2-carboxyethyl)-6-(carboxy(hydroxy)methyl)benzoate (CAS: 1804049-85-1) in Chemical Biology and Pharmaceutical Applications

Ethyl 2-(2-carboxyethyl)-6-(carboxy(hydroxy)methyl)benzoate (CAS: 1804049-85-1) is a chemically synthesized compound that has garnered significant attention in recent pharmaceutical and chemical biology research. This molecule, characterized by its multifunctional carboxyl and hydroxyl groups, exhibits potential as a versatile intermediate in drug synthesis and as a bioactive compound in its own right. Recent studies have explored its applications in medicinal chemistry, particularly in the development of novel therapeutic agents targeting inflammation, metabolic disorders, and cancer.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of Ethyl 2-(2-carboxyethyl)-6-(carboxy(hydroxy)methyl)benzoate as a precursor in the synthesis of small-molecule inhibitors for inflammatory cytokines. The research demonstrated that derivatives of this compound showed promising binding affinities to TNF-α and IL-6 receptors, with IC50 values in the low micromolar range. The presence of both carboxyl and hydroxyl groups in the molecular structure was found to be critical for these interactions, suggesting potential for further optimization as anti-inflammatory agents.

In the field of oncology, a recent patent application (WO2023056789) disclosed the use of 1804049-85-1 derivatives as modulators of the PI3K/AKT/mTOR pathway. The compound's ability to chelate metal ions and interact with key enzymatic sites in cancer signaling pathways has made it a valuable scaffold for developing targeted therapies. Particularly noteworthy was its enhanced bioavailability compared to similar benzoate derivatives, attributed to the ethyl ester moiety which improves membrane permeability.

Metabolic research has also benefited from investigations into this compound. A 2024 study in Bioorganic Chemistry revealed that Ethyl 2-(2-carboxyethyl)-6-(carboxy(hydroxy)methyl)benzoate acts as a partial agonist of PPARγ, showing selective modulation of glucose metabolism without the adverse effects associated with full agonists. This discovery opens new avenues for developing safer antidiabetic medications, with the compound serving as a lead structure for further medicinal chemistry optimization.

The synthetic accessibility of 1804049-85-1 has been another area of focus. Recent advancements in green chemistry approaches have yielded improved synthetic routes with higher yields (up to 78%) and reduced environmental impact. A novel biocatalytic method using engineered esterases was reported in ACS Catalysis (2023), demonstrating the compound's compatibility with sustainable production methods that align with current pharmaceutical industry priorities.

Looking forward, the unique structural features of Ethyl 2-(2-carboxyethyl)-6-(carboxy(hydroxy)methyl)benzoate continue to inspire innovative applications. Current research directions include its potential as a building block for PROTACs (Proteolysis Targeting Chimeras) and as a component in drug delivery systems where its pH-sensitive carboxyl groups can enable targeted release mechanisms. The compound's versatility and demonstrated biological activities suggest it will remain an important focus of chemical biology research in the coming years.